![molecular formula C15H13NO B5812650 5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde CAS No. 5560-87-2](/img/structure/B5812650.png)
5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde
Overview
Description
5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde, also known as DBA-aldehyde, is a heterocyclic compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde is not fully understood, but it is believed to involve the modulation of various signaling pathways. In cancer cells, this compound has been shown to activate the p38 MAPK signaling pathway, leading to apoptosis. In neurodegenerative disease models, this compound has been found to activate the Nrf2/ARE pathway, leading to the upregulation of antioxidant enzymes and the reduction of oxidative stress.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in different cell types and animal models. In cancer cells, this compound has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor angiogenesis. In neurodegenerative disease models, this compound has been shown to reduce oxidative stress, inflammation, and neuronal damage. Additionally, this compound has been shown to have fluorescent properties, making it a useful tool for the detection of metal ions.
Advantages and Limitations for Lab Experiments
5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde has several advantages for lab experiments, including its stability, ease of synthesis, and fluorescent properties. However, this compound has some limitations, such as its potential toxicity at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for the research on 5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde. One direction is to further investigate its potential therapeutic properties in cancer and neurodegenerative diseases. Another direction is to explore its use as a fluorescent probe for the detection of metal ions in biological samples. Additionally, the development of novel derivatives of this compound with improved properties and reduced toxicity could be an area of future research.
In conclusion, this compound is a promising compound that has shown potential therapeutic properties in cancer and neurodegenerative disease research. Its mechanism of action is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has several advantages for lab experiments, including its stability, ease of synthesis, and fluorescent properties, but it also has some limitations. Future research on this compound could focus on its potential therapeutic properties, its use as a fluorescent probe, and the development of novel derivatives.
Synthesis Methods
5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde can be synthesized through a multi-step process involving the oxidation of 5,7-dihydro-6H-dibenzo[c,e]azepine-6-carboxylic acid using a strong oxidant such as potassium permanganate. The resulting aldehyde can be purified through column chromatography or recrystallization.
Scientific Research Applications
5,7-dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde has been studied for its potential therapeutic properties in various fields of research. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. In neurodegenerative disease research, this compound has shown neuroprotective effects by reducing oxidative stress and inflammation. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
5,7-dihydrobenzo[d][2]benzazepine-6-carbaldehyde | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO/c17-11-16-9-12-5-1-3-7-14(12)15-8-4-2-6-13(15)10-16/h1-8,11H,9-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSPRUQXPQKPRDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=CC=CC=C3CN1C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90970940 | |
Record name | 5,7-Dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90970940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>33.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47199465 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
5560-87-2 | |
Record name | 5,7-Dihydro-6H-dibenzo[c,e]azepine-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90970940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.